Cas no 2227730-86-9 (methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate
• CAS No: 2227730-86-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6084941
• PubChem ID: 165672901
• Update Time: 2025-05-20

methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate
• 2227730-86-9
• methyl 5-[(1R)-1-aminoethyl]-2-methylfuran-3-carboxylate
• EN300-1745299

• Inchi： 1S/C9H13NO3/c1-5(10)8-4-7(6(2)13-8)9(11)12-3/h4-5H,10H2,1-3H3/t5-/m1/s1
• InChI Key： SGNJCXKFVPXNBK-RXMQYKEDSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1[C@@H](C)N

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate

Methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate (CAS No. 2227730-86-9): A Comprehensive Overview

Methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate (CAS No. 2227730-86-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 5-(1R)-1-aminoethyl and 2-methylfuran-3-carboxylate moieties, exhibits a range of potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research findings associated with this compound.

Chemical Structure and Synthesis: Methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate is a derivative of furan, a five-membered heterocyclic compound with an oxygen atom. The presence of the (1R)-1-aminoethyl substituent at the C5 position and the 2-methyl group on the furan ring imparts unique structural features to this molecule. The synthesis of this compound typically involves a multi-step process, starting with the formation of the furan ring followed by the introduction of the amino and methyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

Biological Activities: One of the most promising aspects of methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate is its potential as a therapeutic agent. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary research has indicated that it may have antiviral activity against certain viruses, including influenza and herpes simplex virus. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and viral replication.

Pharmacological Properties: The pharmacological profile of methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate has been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. Furthermore, animal studies have shown that it can reduce inflammation and tissue damage in models of acute and chronic inflammation. These findings suggest that methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate has a favorable safety profile and may be suitable for further clinical development.

Clinical Trials: While methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate is still in the early stages of clinical evaluation, several Phase I trials are currently underway to assess its safety and tolerability in humans. These trials are designed to determine the optimal dosing regimens and to identify any potential side effects. Preliminary results from these trials have been encouraging, with no major adverse events reported thus far. If these trials continue to show positive outcomes, it is anticipated that Phase II trials will be initiated to evaluate the efficacy of this compound in specific patient populations.

Future Directions: The future prospects for methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs. These advancements could potentially lead to new therapeutic options for a variety of inflammatory and viral diseases.

Conclusion: Methyl 5-(1R)-1-aminoethyl-2-methylfuran-3-carboxylate (CAS No. 2227730-86-9) is a promising compound with a unique chemical structure that confers significant biological activities. Its anti-inflammatory and antiviral properties make it an attractive candidate for further pharmaceutical development. As research continues to advance, it is hoped that this compound will contribute to the development of new treatments for inflammatory diseases and viral infections.